Cas no 2138835-27-3 (ethyl (3E)-2-methyl-4-(oxiran-2-yl)but-3-enoate)

• Product Name: ethyl (3E)-2-methyl-4-(oxiran-2-yl)but-3-enoate
• CAS No: 2138835-27-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6564473
• PubChem ID: 165961322
• Update Time: 2025-10-30

ethyl (3E)-2-methyl-4-(oxiran-2-yl)but-3-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3E)-2-methyl-4-(oxiran-2-yl)but-3-enoate
• EN300-1142746
• 2138835-27-3

• Inchi： 1S/C9H14O3/c1-3-11-9(10)7(2)4-5-8-6-12-8/h4-5,7-8H,3,6H2,1-2H3/b5-4+
• InChI Key： KPACGXUFWVPSNJ-SNAWJCMRSA-N
• SMILES： O1CC1/C=C/C(C(=O)OCC)C

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.8Ų

Additional information on ethyl (3E)-2-methyl-4-(oxiran-2-yl)but-3-enoate

Ethyl (3E)-2-Methyl-4-(Oxiran-2-Yl)But-3-Enoate: A Comprehensive Overview

Ethyl (3E)-2-methyl-4-(oxiran-2-yl)but-3-enoate is a compound with the CAS registry number 2138835-27-3, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines an ethyloxiran moiety with a butenoate group, creating a molecule with versatile functional groups. The presence of the oxirane ring introduces interesting reactivity, while the enone system provides opportunities for further chemical transformations.

Recent studies have highlighted the potential of ethyl (3E)-2-methyl-4-(oxiran-2-yl)but-3-enoate in various applications, particularly in the synthesis of advanced materials. Researchers have explored its use as a precursor for generating functional polymers and hybrid materials. For instance, the compound's ability to undergo ring-opening reactions under specific conditions has been leveraged to create cross-linked polymer networks with enhanced mechanical properties.

The synthesis of ethyl (3E)-2-methyl-4-(oxiran-2-yl)but-3-enoate typically involves multi-step organic reactions, often starting from readily available starting materials such as epoxides and carboxylic acids. The reaction sequence often includes esterification and epoxide ring-opening steps, which are carefully controlled to ensure high yields and selectivity. Recent advancements in catalytic methods have further optimized these processes, making the synthesis more efficient and environmentally friendly.

In terms of physical properties, ethyl (3E)-2-methyl-4-(oxiran-2-y)l butenoate exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various solution-based reactions. The compound's UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, which is characteristic of conjugated enone systems.

One of the most promising areas of research involving ethyl (3E)-2-methyl4-(oxiranan)butenoate is its application in drug delivery systems. Scientists have investigated its potential as a biodegradable polymer building block for creating nanoparticles that can encapsulate therapeutic agents. The compound's ability to form stable emulsions and its biocompatibility make it an attractive candidate for this purpose.

Moreover, ethyl (3E)-methyl4-(oxirane)butenoate has been studied for its role in click chemistry reactions. Its epoxide group can act as a reactive site for [ene] reactions or other cycloaddition processes, enabling the construction of complex molecular architectures with high precision. This property has been exploited in the synthesis of bioactive molecules and advanced materials.

In conclusion, ethyl (3E)-methyl4-(oxirane)butenoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses and optimizations, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.